Cas no 1203397-39-0 (N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide)
1203397-39-0 structure
Product Name:N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide
CAS No:1203397-39-0
MF:C25H21N5O3
MW:439.465945005417
CID:6385235
PubChem ID:135892040
Update Time:2024-01-16
N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide
- N-[5-cyclopropyl-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-9H-xanthene-9-carboxamide
- F5305-0130
- AKOS024505813
- VU0641262-1
- 1203397-39-0
- N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-9H-xanthene-9-carboxamide
-
- Inchi: 1S/C25H21N5O3/c1-14-12-22(31)28-25(26-14)30-21(13-18(29-30)15-10-11-15)27-24(32)23-16-6-2-4-8-19(16)33-20-9-5-3-7-17(20)23/h2-9,12-13,15,23H,10-11H2,1H3,(H,27,32)(H,26,28,31)
- InChI Key: WNSFLAQLEDVXDQ-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC(C3CC3)=NN2C2NC(C)=CC(=O)N=2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2
Computed Properties
- Exact Mass: 439.16443955g/mol
- Monoisotopic Mass: 439.16443955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 846
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 97.6Ų
N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5305-0130-2μmol |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-5μmol |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-10μmol |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-20μmol |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-1mg |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-2mg |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-3mg |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-4mg |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-5mg |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5305-0130-10mg |
N-[3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-9H-xanthene-9-carboxamide |
1203397-39-0 | 10mg |
$79.0 | 2023-09-10 |
N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1203397-39-0 (N-3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-9H-xanthene-9-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk